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Compound Name: N-Allyl-4-chloroaniline

Cat. No.: B079950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of N-Allyl-4-chloroaniline, a

derivative of 4-chloroaniline with potential applications in organic synthesis and drug discovery.

This document details the compound's molecular weight and provides a putative synthesis

protocol. Due to the limited availability of experimental data for N-Allyl-4-chloroaniline, this

guide also presents extensive data for its precursor, 4-chloroaniline, including its

physicochemical properties and comprehensive spectroscopic data. This information serves as

a valuable reference for researchers working with or synthesizing this and related compounds.

Compound Identification
Property Value

Compound Name N-Allyl-4-chloroaniline

Molecular Formula C₉H₁₀ClN

Molecular Weight 167.635 g/mol

CAS Number 13519-80-7

Synthesis of N-Allyl-4-chloroaniline
The synthesis of N-Allyl-4-chloroaniline is typically achieved through the N-allylation of 4-

chloroaniline. This reaction involves the substitution of a hydrogen atom on the amino group of
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4-chloroaniline with an allyl group, commonly from an allyl halide. The reaction can be

promoted by a base and may be catalyzed by transition metals or accelerated using

ultrasonication.[1][2] A general reaction scheme is presented below.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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